Cas no 215298-73-0 (5-ethyl-4-nitro-1H-pyrazole-3-carboxamide)

5-ethyl-4-nitro-1H-pyrazole-3-carboxamide structure
215298-73-0 structure
Product Name:5-ethyl-4-nitro-1H-pyrazole-3-carboxamide
CAS No:215298-73-0
MF:C6H8N4O3
MW:184.152720451355
MDL:MFCD09702171
CID:243081
PubChem ID:11446737
Update Time:2025-04-19

5-ethyl-4-nitro-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxamide,5-ethyl-4-nitro-
    • 3-ETHYL-4-NITRO-1H-PYRAZOLE-5-CARBOXAMIDE
    • 5-ETHYL-4-NITRO-1H-PYRAZOLE-3-CARBOXAMIDE
    • 3-Aethyl-4-methyl-thiophen
    • 3-ethyl-4-methyl-thiophene
    • 3-ethyl-4-nitro-1H-pyrazolo-5-carboxamide
    • 3-ethyl-4-nitropyrazole-5-carboxamide
    • 3-methyl-4-ethylthiophene
    • Thiophene,3-ethyl-4-methyl
    • EN300-27456
    • 215298-73-0
    • 1228361-26-9
    • FT-0725749
    • XTPUQGFKKAURLH-UHFFFAOYSA-N
    • CS-0290881
    • DTXSID30466094
    • AKOS006242607
    • SCHEMBL1527741
    • 5-ethyl-4-nitro-1H-pyrazole-3-carboxamide
    • MDL: MFCD09702171
    • Inchi: 1S/C6H8N4O3/c1-2-3-5(10(12)13)4(6(7)11)9-8-3/h2H2,1H3,(H2,7,11)(H,8,9)
    • InChI Key: XTPUQGFKKAURLH-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C(N)=O)=NNC=1CC)=O

Computed Properties

  • Exact Mass: 184.06000
  • Monoisotopic Mass: 184.05964013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 117.59000
  • LogP: 1.20270

5-ethyl-4-nitro-1H-pyrazole-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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EN300-27456-1.0g
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Enamine
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$3770.0 2023-02-14
Enamine
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Enamine
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